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Compound of Interest

Compound Name: Ethanethiol

Cat. No.: B150549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of ethanethiol, a volatile

organosulfur compound. The following sections detail its chemical identifiers, physical and

chemical properties, and generalized experimental protocols for the determination of key

physical constants.

Chemical Identifiers
Ethanethiol, also commonly known as ethyl mercaptan, is systematically identified through a

variety of nomenclature and registry systems. These identifiers are crucial for unambiguous

reference in research, manufacturing, and regulatory contexts. The primary Chemical Abstracts

Service (CAS) number for ethanethiol is 75-08-1[1][2][3][4][5]. A comprehensive list of

identifiers is provided in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b150549?utm_src=pdf-interest
https://www.benchchem.com/product/b150549?utm_src=pdf-body
https://www.benchchem.com/product/b150549?utm_src=pdf-body
https://www.benchchem.com/product/b150549?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanethiol
https://www.osti.gov/biblio/7098488
https://webbook.nist.gov/cgi/cbook.cgi?ID=C75081&Mask=1EFF
https://foodb.ca/compounds/FDB009365
http://www.stenutz.eu/chem/solv6%20(2).php?name=ethanethiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Type Identifier

CAS Number 75-08-1

IUPAC Name ethanethiol

InChI InChI=1S/C2H6S/c1-2-3/h3H,2H2,1H3

InChIKey DNJIEGIFACGWOD-UHFFFAOYSA-N

SMILES CCS

EC Number 200-837-3

UN Number 2363

PubChem CID 6343

ChemSpider ID 6103

RTECS Number KI9625000

UNII M439R54A1D

Beilstein Registry Number 773638

MDL Number MFCD00004887

Quantitative Data
The physicochemical properties of ethanethiol are well-documented. This data is essential for

its application in chemical synthesis, as an odorant for liquefied petroleum gas, and in various

research settings.
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Property Value

Molecular Formula C₂H₆S

Molecular Weight 62.13 g/mol

Boiling Point 35 °C (95 °F; 308 K)[3][6][7]

Melting Point -148 °C (-234 °F; 125 K)[3][6][7]

Density 0.839 g/mL at 25 °C[4][6]

Vapor Pressure 442 mmHg at 20 °C[6]

Flash Point -48 °C (-54 °F)

Water Solubility 0.68 g/100 mL at 20 °C

pKa 10.6[6]

Relationships of Ethanethiol Identifiers
The various identifiers for ethanethiol are interconnected, providing a hierarchical and

relational means of defining the compound. The following diagram illustrates these

relationships.
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Chemical Name & Structure

Registry & Database Identifiers
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Caption: Interconnectivity of chemical identifiers for ethanethiol.

Experimental Protocols
While the precise experimental methodologies for the cited quantitative data are detailed within

their respective original publications, this section outlines the general, standardized procedures

for determining the key physical properties of a volatile liquid like ethanethiol.

Melting Point Determination
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The melting point of ethanethiol, which is extremely low, would be determined using a

cryostat.

Generalized Protocol:

A small, purified sample of ethanethiol is sealed in a capillary tube.

The capillary tube is placed in a calibrated low-temperature bath or a cryostat equipped with

a viewing mechanism.

The temperature of the bath is slowly lowered until the sample solidifies completely.

The temperature is then slowly raised at a controlled rate (e.g., 1-2 °C per minute).

The temperature at which the first crystals begin to melt and the temperature at which the

last crystal disappears are recorded. This range is reported as the melting point.

Boiling Point Determination
The boiling point of a volatile liquid like ethanethiol is typically determined at atmospheric

pressure.

Generalized Protocol:

A small volume of ethanethiol is placed in a distillation flask.

The flask is fitted with a condenser and a calibrated thermometer, with the thermometer bulb

positioned just below the side arm of the flask to accurately measure the temperature of the

vapor.

The flask is gently heated in a water or oil bath.

The temperature is recorded when the liquid begins to boil and a stable ring of condensing

vapor is established on the thermometer. This temperature is the boiling point.

For highly accurate determinations, the atmospheric pressure is recorded, and the boiling

point may be corrected to standard pressure (760 mmHg).
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Density Determination
The density of a liquid is its mass per unit volume.

Generalized Protocol:

A specific volume of ethanethiol is accurately measured using a calibrated volumetric flask

or pycnometer.

The mass of the empty, dry container is first determined using an analytical balance.

The container is then filled with ethanethiol to the calibration mark, ensuring the

temperature of the liquid is controlled and recorded.

The mass of the filled container is measured.

The mass of the ethanethiol is calculated by subtracting the mass of the empty container

from the mass of the filled container.

The density is then calculated by dividing the mass of the ethanethiol by its known volume.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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